Cas no 1805254-91-4 (2-Amino-4-(difluoromethyl)-6-iodopyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-6-iodopyridine
• CAS No: 1805254-91-4
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4846596
• Update Time: 2025-10-28

2-Amino-4-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-6(8)3-1-4(9)11-5(10)2-3/h1-2,6H,(H2,10,11)
• InChI Key： JJJHJPYJKMSJMS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-6-iodopyridine

Comprehensive Overview of 2-Amino-4-(difluoromethyl)-6-iodopyridine (CAS No. 1805254-91-4)

2-Amino-4-(difluoromethyl)-6-iodopyridine (CAS No. 1805254-91-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining amino and halogen functionalities, makes it a valuable building block for drug discovery and material science applications.

The growing interest in fluorinated pyridines stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers frequently search for terms like "fluorinated pyridine derivatives" or "iodopyridine applications", reflecting the compound's relevance in cutting-edge studies. With the rise of AI-driven drug discovery, compounds like 2-Amino-4-(difluoromethyl)-6-iodopyridine are increasingly analyzed for their potential in machine learning-based molecular modeling.

From a synthetic perspective, the CAS No. 1805254-91-4 compound offers a strategic advantage due to its reactivity at multiple sites. The amino group facilitates nucleophilic substitutions, while the iodo substituent enables cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These properties align with trending topics like "green chemistry in heterocycle synthesis" and "C-H functionalization strategies", which dominate current organic chemistry forums.

In agrochemical applications, the difluoromethyl moiety in 2-Amino-4-(difluoromethyl)-6-iodopyridine contributes to the development of novel pesticides with improved environmental profiles. This resonates with global searches for "sustainable crop protection chemicals" and "low-residue agro-intermediates". The compound's halogenated structure also intersects with interests in "halogen bonding in molecular design", a hot topic in supramolecular chemistry research.

Analytical characterization of CAS No. 1805254-91-4 typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F-NMR for the difluoromethyl group) and mass spectrometry. These methods address common queries such as "how to analyze fluorinated compounds" or "iodopyridine spectral interpretation". The compound's stability under various conditions is another frequent research focus, matching search trends around "heterocycle stability in medicinal chemistry".

As the pharmaceutical industry emphasizes F-containing drug candidates, the demand for 2-Amino-4-(difluoromethyl)-6-iodopyridine continues to rise. Its applications span from kinase inhibitor development to PET tracer synthesis, connecting to trending searches like "fluorine in radiopharmaceuticals" and "iodine-labeled probes". The compound's dual functionality makes it particularly valuable for structure-activity relationship (SAR) studies, a perennial focus in drug optimization.

From a commercial standpoint, CAS No. 1805254-91-4 represents a niche but growing segment in fine chemicals. Suppliers often field inquiries about "scalable synthesis of difluoromethylpyridines" and "iodopyridine storage guidelines", reflecting practical industry concerns. The compound's shelf life and purity standards (HPLC-grade pyridine derivatives) are also frequent discussion points in procurement channels.

Emerging research directions for 2-Amino-4-(difluoromethyl)-6-iodopyridine include its potential in metal-organic frameworks (MOFs) and catalysis. These applications tap into searches for "N-donor ligands in coordination chemistry" and "halogenated catalysts". The compound's crystalline properties also interest researchers investigating "halogen bonding in crystal engineering", a field gaining traction in materials science.

Environmental and safety assessments of CAS No. 1805254-91-4 follow standard protocols for halogenated amines, with particular attention to its degradation products. This aligns with regulatory trends and searches for "green metrics in chemical production" and "benign by design" principles. The compound's ecological profile remains an active area of study, especially regarding fluorine environmental impact.

In conclusion, 2-Amino-4-(difluoromethyl)-6-iodopyridine exemplifies the convergence of multiple scientific disciplines. Its value as a multifunctional intermediate continues to expand, driven by innovations in medicinal chemistry, agrochemicals, and materials science. As research evolves, this compound will likely maintain its relevance in addressing contemporary challenges across chemical industries.